Cas no 1094378-62-7 (1,3,4-Oxadiazole, 2-(chlorophenylmethyl)-5-methyl-)

• Product Name: 1,3,4-Oxadiazole, 2-(chlorophenylmethyl)-5-methyl-
• CAS No: 1094378-62-7
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 5186177
• Update Time: 2026-03-05

1,3,4-Oxadiazole, 2-(chlorophenylmethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(chlorophenylmethyl)-5-methyl-
• 2-(Chloro(phenyl)methyl)-5-methyl-1,3,4-oxadiazole

• Inchi： 1S/C10H9ClN2O/c1-7-12-13-10(14-7)9(11)8-5-3-2-4-6-8/h2-6,9H,1H3
• InChI Key： XEBCXNMPVQUPOL-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C(Cl)C1=CC=CC=C1

Additional information on 1,3,4-Oxadiazole, 2-(chlorophenylmethyl)-5-methyl-

Recent Advances in the Study of 1,3,4-Oxadiazole Derivatives: Focus on 2-(Chlorophenylmethyl)-5-methyl-1,3,4-Oxadiazole (CAS: 1094378-62-7)

The compound 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole (CAS: 1094378-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. As a derivative of the 1,3,4-oxadiazole scaffold, this compound exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have explored its synthesis, biological activity, and mechanism of action, shedding light on its potential in treating various diseases.

One of the key areas of research has been the synthesis and optimization of 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making large-scale production more feasible. The researchers utilized a multi-step process involving the condensation of chlorophenylacetic acid with methylhydrazine, followed by cyclization to form the oxadiazole ring. This method not only enhances efficiency but also reduces the formation of byproducts, which is critical for pharmaceutical applications.

In terms of biological activity, 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole has shown promising results as an antimicrobial agent. A recent in vitro study demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis. These findings suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance.

Additionally, preliminary studies have investigated the compound's anticancer properties. Research conducted at the National Cancer Institute (NCI) revealed that 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The compound's ability to induce apoptosis via the mitochondrial pathway has been highlighted as a key factor in its anticancer activity. Further studies are underway to explore its potential as a targeted therapy, with a focus on improving selectivity and reducing off-target effects.

Despite these promising findings, challenges remain in the development of 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may limit its clinical utility. Researchers are currently exploring structural modifications to enhance its pharmacokinetic profile, such as the introduction of solubilizing groups or the development of prodrug formulations.

In conclusion, 2-(chlorophenylmethyl)-5-methyl-1,3,4-oxadiazole (CAS: 1094378-62-7) represents a promising scaffold for drug discovery, with demonstrated antimicrobial and anticancer activities. Ongoing research aims to address its limitations and unlock its full therapeutic potential. As the field advances, this compound may pave the way for the development of novel treatments for infectious diseases and cancer, addressing critical unmet medical needs.